Cas no 2169038-25-7 (1-(aminomethyl)bicyclo2.2.1heptan-2-one)

• Product Name: 1-(aminomethyl)bicyclo2.2.1heptan-2-one
• CAS No: 2169038-25-7
• MF: C₈H₁₃NO
• MW: 139.194922208786
• CID: 6233070
• PubChem ID: 165736272
• Update Time: 2025-11-06

1-(aminomethyl)bicyclo2.2.1heptan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(aminomethyl)bicyclo2.2.1heptan-2-one
• 1-(aminomethyl)bicyclo[2.2.1]heptan-2-one
• EN300-1478231
• 2169038-25-7

• Inchi： 1S/C8H13NO/c9-5-8-2-1-6(4-8)3-7(8)10/h6H,1-5,9H2
• InChI Key： RETXRKVMRALQRC-UHFFFAOYSA-N
• SMILES： O=C1CC2CCC1(CN)C2

Computed Properties

• Exact Mass: 139.099714038g/mol
• Monoisotopic Mass: 139.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 43.1Ų

Additional information on 1-(aminomethyl)bicyclo2.2.1heptan-2-one

1-(Aminomethyl)bicyclo[2.2.1]heptan-2-one: A Comprehensive Overview

1-(Aminomethyl)bicyclo[2.2.1]heptan-2-one, also known by its CAS registry number 2169038-25-7, is a unique bicyclic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its rigid bicyclo[2.2.1]heptane framework, which provides structural stability and unique electronic properties. The presence of an amino methyl group (-CH₂NH₂) attached to the bicyclic system introduces additional functional versatility, making it a valuable building block in organic synthesis.

The structure of 1-(aminomethyl)bicyclo[2.2.1]heptan-2-one consists of a bicyclo[2.2.1]heptane skeleton, which is a fused ring system comprising two six-membered rings and one five-membered ring. The ketone group (C=O) located at the 2-position of the bicyclic system contributes to its reactivity and ability to participate in various condensation reactions, such as the Robinson annulation or Claisen-Schmidt condensation. The amino methyl group at the 1-position further enhances its functional diversity, enabling it to act as a nucleophile or undergo various substitution reactions.

Recent studies have highlighted the importance of bicyclic compounds in drug design due to their ability to mimic natural product scaffolds and provide improved pharmacokinetic properties such as bioavailability and metabolic stability. For instance, researchers have explored the use of bicyclo[2.2.1]heptane derivatives in developing novel antibiotics and anticancer agents, where the rigid framework can facilitate specific molecular interactions with biological targets.

In terms of synthesis, 1-(aminomethyl)bicyclo[2.2.1]heptan-2-one can be prepared via several methods, including cycloaddition reactions, ring-closing metathesis, or iterative coupling strategies using appropriate starting materials such as amino alcohols or ketones with suitable directing groups. The choice of synthetic pathway depends on the availability of starting materials and the desired stereochemical outcome.

The versatility of this compound extends to its applications in material science, where it can serve as a monomer for polymer synthesis or as a crosslinking agent due to its functional groups' reactivity. Additionally, its ability to form hydrogen bonds and participate in π-π interactions makes it a promising candidate for supramolecular chemistry applications.

In conclusion, 1-(aminomethyl)bicyclo[2.2.1]heptan-2-one (CAS No: 2169038-25-7) is a multifaceted compound with wide-ranging applications across various fields of chemistry and biology. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop novel compounds with tailored properties.